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This guide provides a comprehensive technical overview of 2-
Hydroxycyclopentanecarbaldehyde, a versatile bifunctional molecule with significant
potential in organic synthesis and medicinal chemistry. This document moves beyond a simple
datasheet to offer in-depth insights into its chemical properties, stereochemistry, synthesis, and
applications, with a focus on the causality behind experimental choices and the validation of
described protocols.

Core Molecular Identity and Properties

2-Hydroxycyclopentanecarbaldehyde is a cyclic organic compound featuring a five-
membered ring functionalized with both a hydroxyl (-OH) and a formyl (-CHO) group on
adjacent carbons. This unique arrangement of functional groups imparts a distinct reactivity
profile, making it a valuable chiral building block in the synthesis of complex molecules.
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CAS Number: The primary Chemical Abstracts Service (CAS) registry number for 2-
Hydroxycyclopentanecarbaldehyde, without specified stereochemistry, is 1080005-96-4.[1]
[2] It is crucial to note that due to the presence of two stereocenters at positions 1 and 2 of the
cyclopentane ring, the molecule can exist as two pairs of enantiomers: (1R,2R) and (1S,2S)
(the trans isomers), and (1R,2S) and (1S,2R) (the cis isomers). Each of these stereoisomers
will have a uniqgue CAS number. While specific CAS numbers for all stereocisomers of 2-
Hydroxycyclopentanecarbaldehyde are not readily available in public databases, related
structures such as cis-2-hydroxy-1-cyclopentanecarboxylic acid (CAS No. 17502-28-2)
highlight the importance of stereochemical assignment.[3]

Physicochemical Properties

A summary of the key computed physicochemical properties of 2-
Hydroxycyclopentanecarbaldehyde is presented in the table below. These values, primarily
sourced from computational models, provide a foundational understanding of the molecule's
behavior.[1]

Property Value Source
Molecular Formula CeH1002 PubChem[1]
Molecular Weight 114.14 g/mol PubChem[1]
XLogP3 0.5 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 114.068079557 Da PubChem[1]
Topological Polar Surface Area  37.3 A2 PubChem[1]

Synthesis and Stereocontrol: A Strategic Approach

The synthesis of 2-Hydroxycyclopentanecarbaldehyde, particularly with stereocontrol, is a
key challenge and a testament to the advances in modern organic synthesis. The choice of
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synthetic route is dictated by the desired stereochemical outcome (cis or trans).

Conceptual Workflow for Diastereoselective Synthesis

The diastereoselective synthesis of 2-hydroxycyclopentanecarbaldehydes generally involves
the controlled introduction of the hydroxyl and formyl groups onto a cyclopentane scaffold. A
logical workflow for achieving this is outlined below.

Starting Material Selection
Cyclopentenone or
Cyclopentadiene

Introduce oxygen
functionality

Key Transformations
Asymmetric Epoxidation
or Dihydroxylation

Generate 1,2-diol
or epoxy alcohol

Regioselective
Reductive Opening

nmask aldehyde
precursor

Selective Oxidation
of Primary Alcohol

Final oxidation state
adjustment

Target Molecule
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Caption: A generalized workflow for the synthesis of 2-Hydroxycyclopentanecarbaldehyde.

Protocol Example: Diastereoselective Synthesis of a
Cyclopentanone Precursor

While a specific protocol for 2-Hydroxycyclopentanecarbaldehyde is not readily found in the
literature, a representative method for the diastereoselective synthesis of a related
functionalized cyclopentanone provides valuable insights.[4][5] This approach relies on the
conjugate addition to a cyclopentenone, where stereocontrol is achieved through hydrogen
bonding.

Step 1: Aza-Michael Addition to Cyclopentenone

» To a solution of a substituted cyclopentenone in a suitable solvent (e.g., dichloromethane),
add the aniline nucleophile.

e The reaction is typically carried out at room temperature and monitored by thin-layer
chromatography (TLC).

¢ The diastereoselectivity of this step is often high, driven by the directing effect of a nearby
functional group, such as a tertiary alcohol, which can form a hydrogen bond with the
incoming nucleophile.[4]

Step 2: Purification and Characterization
e Upon completion, the reaction mixture is concentrated under reduced pressure.

e The crude product is purified by column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexanes).

o The stereochemistry of the resulting functionalized cyclopentanone is confirmed using
spectroscopic methods, such as NMR, and by comparison to analogous systems.

This protocol highlights a common strategy where existing stereocenters or directing groups
are utilized to control the formation of new stereocenters. The resulting functionalized
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cyclopentanone can then be further elaborated to the target 2-
hydroxycyclopentanecarbaldehyde through functional group interconversions.

Spectroscopic Characterization: Unveiling the
Structure

The structural elucidation of 2-Hydroxycyclopentanecarbaldehyde relies on a combination of
spectroscopic techniques. Each method provides unique information about the molecule's
connectivity and stereochemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aldehydic proton (& 9-10 ppm), the proton on the carbon bearing the hydroxyl group (carbinol
proton), and the protons of the cyclopentane ring. The coupling constants between the
protons on C1 and C2 are diagnostic of the relative stereochemistry (cis or trans).[6][7][8]

e 13C NMR: The carbon NMR spectrum will exhibit a downfield signal for the carbonyl carbon
of the aldehyde (6 190-215 ppm). The carbon attached to the hydroxyl group will also have a
characteristic chemical shift.[6][7][8]

Infrared (IR) Spectroscopy

The IR spectrum will display a strong absorption band for the carbonyl (C=0) stretching
vibration of the aldehyde, typically in the range of 1720-1740 cm~*. A broad absorption band
corresponding to the O-H stretching vibration of the hydroxyl group is also expected around
3200-3600 cm~1.[6][7][8]

Mass Spectrometry (MS)

Mass spectrometry will provide the molecular weight of the compound. Fragmentation patterns,
such as the loss of water or the formyl group, can further confirm the structure.[9]

Reactivity and Synthetic Utility

The synthetic utility of 2-Hydroxycyclopentanecarbaldehyde stems from the presence of two
reactive functional groups. The aldehyde can undergo a wide range of nucleophilic additions
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and condensation reactions, while the hydroxyl group can be involved in esterifications,
etherifications, and oxidations.[10]

Key Reactions and Transformations

The interplay between the hydroxyl and aldehyde groups allows for a rich chemistry, enabling
the construction of complex molecular architectures.

2-Hydroxycyclopentanecarbaldehyde

[0] [H PhsP=CHR ROH, H*

Acetalization

Chemical Transformations

(Wittig Olefination)

Resulting Scaffiolds

Allylic Alcohol (Protected Aldehyde)

Click to download full resolution via product page

Hydroxy Acid

Caption: Key reaction pathways of 2-Hydroxycyclopentanecarbaldehyde.

Applications in Drug Discovery and Medicinal
Chemistry

Chiral molecules containing hydroxyl and carbonyl functionalities are prevalent motifs in many
biologically active compounds and natural products. As such, 2-
Hydroxycyclopentanecarbaldehyde represents a valuable chiral building block for drug
discovery.[11][12]
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The aldehyde functional group, while sometimes considered a liability due to its reactivity, can
also be a key feature for covalent modification of biological targets, a strategy of growing
interest in drug development.[13] The cyclopentane scaffold provides a rigid framework that
can be used to orient functional groups in a defined three-dimensional space, which is critical
for optimizing interactions with protein binding sites.

Potential applications in medicinal chemistry include:

o Synthesis of Prostaglandin Analogs: The cyclopentane core is a key structural feature of
prostaglandins, which are involved in a wide range of physiological processes.

o Development of Antiviral and Anticancer Agents: Many nucleoside analogs with antiviral and
anticancer activity are based on five-membered ring systems.

e As a Scaffold for Combinatorial Chemistry: The bifunctional nature of 2-
Hydroxycyclopentanecarbaldehyde allows for the divergent synthesis of libraries of
related compounds for high-throughput screening.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 2-
Hydroxycyclopentanecarbaldehyde. It is advisable to consult the Safety Data Sheet (SDS)
from the supplier for detailed information on toxicity, handling, and storage. In general, it should
be handled in a well-ventilated fume hood, and personal protective equipment, including gloves
and safety glasses, should be worn.

Conclusion

2-Hydroxycyclopentanecarbaldehyde is a versatile and valuable building block for organic
synthesis and medicinal chemistry. Its uniqgue combination of a hydroxyl and an aldehyde group
on a cyclopentane scaffold, along with its inherent chirality, provides a powerful tool for the
construction of complex and biologically active molecules. A thorough understanding of its
synthesis, stereochemistry, and reactivity is essential for harnessing its full potential in the
development of new therapeutics and other advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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